Cas no 1705356-94-0 (4-(pyrrolidine-1-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane)

• Product Name: 4-(pyrrolidine-1-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane
• CAS No: 1705356-94-0
• MF: C₁₃H₂₀N₂O₂S₃
• MW: 332.50509929657
• CID: 5548863
• Update Time: 2025-07-09

4-(pyrrolidine-1-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 4-pyrrolidin-1-ylsulfonyl-7-thiophen-2-yl-1,4-thiazepane
• 4-(pyrrolidine-1-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane

• Inchi： 1S/C13H20N2O2S3/c16-20(17,14-6-1-2-7-14)15-8-5-13(19-11-9-15)12-4-3-10-18-12/h3-4,10,13H,1-2,5-9,11H2
• InChI Key： IUQRSZFNCNEQDF-UHFFFAOYSA-N
• SMILES： S1C(C2SC=CC=2)CCN(S(N2CCCC2)(=O)=O)CC1

Additional information on 4-(pyrrolidine-1-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane

Comprehensive Overview of 4-(pyrrolidine-1-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane (CAS No. 1705356-94-0)

The compound 4-(pyrrolidine-1-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane, identified by its CAS number 1705356-94-0, is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. This sulfonamide-thiazepane derivative combines a pyrrolidine ring, a thiophene moiety, and a thiazepane core, making it a versatile scaffold for drug discovery. Researchers are particularly intrigued by its potential applications in modulating biological targets, given its balanced lipophilicity and hydrogen-bonding capabilities.

In recent years, the demand for sulfur-containing heterocycles like 4-(pyrrolidine-1-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane has surged due to their prominence in medicinal chemistry. The thiophene group, for instance, is frequently explored for its role in enhancing binding affinity to enzymes and receptors. Meanwhile, the thiazepane ring offers conformational flexibility, a trait highly valued in the design of CNS-active compounds. These attributes align with trending topics such as neurodegenerative disease research and GPCR-targeted therapies, areas where users frequently search for novel scaffolds.

The sulfonamide functional group in this compound further broadens its utility. Sulfonamides are known for their bioisosteric properties, often serving as replacements for carboxylates or other polar groups in drug design. This feature has made CAS 1705356-94-0 a subject of studies investigating metalloenzyme inhibition, a hot topic in cancer therapeutics and antibiotic development. Computational chemists also leverage its structure for molecular docking simulations, a frequently searched term in AI-driven drug discovery platforms.

Synthetic accessibility is another highlight of 4-(pyrrolidine-1-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane. Its modular design allows for straightforward derivatization, catering to the growing demand for fragment-based drug discovery (FBDD) libraries. This aligns with industry trends toward high-throughput screening (HTS) and lead optimization, terms heavily queried in academic and industrial databases. The compound’s LogP and TPSA values, often calculated in ADMET prediction tools, further underscore its drug-like characteristics.

From a commercial perspective, CAS 1705356-94-0 is cataloged by specialty chemical suppliers focusing on rare pharmacophores. Its pricing and availability are frequently monitored by researchers seeking building blocks for peptidomimetics or allosteric modulators. Notably, the compound’s IP potential (intellectual property) remains unexploited in many jurisdictions, making it a candidate for patent landscaping analyses—a niche yet growing search category among legal and R&D professionals.

In conclusion, 4-(pyrrolidine-1-sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane exemplifies the convergence of structural novelty and therapeutic potential. Its multifaceted chemistry resonates with contemporary interests in precision medicine and computational biology, ensuring its relevance in both literature and laboratory workflows for years to come.